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Compound of Interest

Compound Name: Potassium tetranitroplatinate(II)

Cat. No.: B1591241 Get Quote

For Researchers, Scientists, and Chemical Professionals

Introduction
This technical guide provides a comprehensive overview of Potassium tetranitroplatinate(II),
CAS number 13815-39-9. This inorganic coordination compound, featuring a central platinum

atom, is a versatile reagent in various chemical applications. This document consolidates its

chemical and physical properties, known hazards, and primary applications, with a focus on

presenting clear, structured data for technical audiences.

It is important to note that while the query requested information on biological signaling

pathways and drug development, Potassium tetranitroplatinate(II) is an inorganic salt

primarily used in chemical synthesis and materials science. The scientific literature does not

associate this compound with direct biological activity or signaling pathways in the context of

drug development.

Chemical and Physical Properties
Potassium tetranitroplatinate(II) is a white to yellowish crystalline solid.[1] It is recognized for

its role as a precursor in the synthesis of other platinum compounds and as a catalyst.[2]

Table 1: Chemical and Physical Properties of Potassium Tetranitroplatinate(II)
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Property Value Reference

CAS Number 13815-39-9 [3]

Molecular Formula K₂[Pt(NO₂)₄] [2][4]

Molecular Weight 457.30 g/mol [1][5]

Appearance
White to yellowish crystalline

powder/solid
[1][4]

Solubility Soluble in water [1]

EINECS Number 237-491-8 [4]

MDL Number MFCD00011375 [3][5]

PubChem CID 16211695 [1][2]

Table 2: Synonyms and Alternative Names[1][3][4][6]

Synonym

Dipotassium tetranitroplatinate

Potassium nitroplatinate(II)

Platinate(2-), tetranitro-, dipotassium

Potassium tetranitritoplatinate(II)

Dipotassium tetrakis(nitrito-N)platinate

Hazards and Safety Information
As with all platinum salts, Potassium tetranitroplatinate(II) should be handled with care. It is

classified as an irritant and may cause sensitization.

Table 3: Hazard Identification and Safety Precautions
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Hazard Information Reference

GHS Pictograms

Not uniformly available, but

often associated with irritation

and sensitization.

Hazard Statements
May cause skin, eye, and

respiratory irritation.
[4]

Precautionary Statements

Wear protective gloves, eye

protection, and face protection.

Avoid breathing dust.

Exposure Limits (as Pt, soluble

salts)

ACGIH TWA: 0.002 mg/m³;

NIOSH IDLH: 4 mg/m³
[4]

Storage

Store in a cool, dry, well-

ventilated area away from

incompatible substances.

[7]

WGK (Water Hazard Class) 3 (Highly hazardous to water) [4][5]

Experimental Protocols
Detailed experimental protocols for biological assays involving Potassium
tetranitroplatinate(II) are not available in the literature due to its primary application in non-

biological fields. However, a general workflow for the synthesis of platinum compounds can be

illustrated. The synthesis of cisplatin, a well-known platinum-based anticancer drug, for

instance, starts from a related platinum salt and follows a multi-step chemical process.

Below is a conceptual workflow for the synthesis of a platinum complex, which could be

adapted for processes involving Potassium tetranitroplatinate(II) as a starting material.
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Conceptual Synthesis Workflow for Platinum Complexes

Starting Material
(e.g., K₂[PtCl₄] or K₂[Pt(NO₂)₄])

Ligand Exchange Reaction
(Introduction of new ligands, e.g., NH₃)

React with Ligands

Intermediate Complex Formation

Reaction Progression

Purification
(e.g., Recrystallization, Chromatography)

Isolation

Characterization
(e.g., NMR, IR, X-ray Crystallography)

Analysis

Final Platinum Complex

Validation

Click to download full resolution via product page

Conceptual workflow for the synthesis of platinum complexes.

Applications
The primary applications of Potassium tetranitroplatinate(II) are in the fields of chemistry and

materials science.
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Catalysis: It serves as a catalyst in various organic reactions, helping to improve reaction

rates and yields.[2]

Analytical Chemistry: Used in analytical methods for the detection and quantification of

platinum in various samples.[2]

Materials Science: Employed in the development of advanced materials, including

conductive polymers and nanocomposites for electronics.[2]

Precursor for Synthesis: It is a key starting material for the synthesis of other platinum-

containing compounds.[2] Some sources suggest its use in the synthesis of pharmaceutical

intermediates.[7]

Biological Activity and Signaling Pathways
As previously stated, there is no scientific evidence to suggest that Potassium
tetranitroplatinate(II) has direct biological activity or is involved in cellular signaling pathways

in a manner relevant to drug development. Its properties and applications are rooted in

inorganic chemistry. The interest in platinum compounds in medicine, particularly in oncology, is

primarily focused on specific complexes like cisplatin, carboplatin, and oxaliplatin, which are

designed to interact with DNA. Potassium tetranitroplatinate(II) does not share this

mechanism of action.

The logical relationship for the inapplicability of biological studies to this compound is

straightforward:
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Applicability of Biological Studies

CAS 13815-39-9
Potassium Tetranitroplatinate(II)

Inorganic Platinum Salt

is an

Primary Use:
Chemical Synthesis & Materials Science

leading to

No Direct Biological Activity
or Signaling Pathway Interaction

results in

Click to download full resolution via product page

Logical flow showing the inapplicability of biological studies.

Conclusion
Potassium tetranitroplatinate(II) (CAS 13815-39-9) is a valuable inorganic compound with

well-defined applications in catalysis, analytical chemistry, and materials science. While it is a

platinum salt, it is chemically distinct from platinum-based therapeutic agents and is not

associated with direct biological effects or signaling pathways. Researchers and scientists

should handle this compound with appropriate safety precautions, recognizing its hazardous

properties. This guide provides a foundational understanding of its key characteristics for

professionals working in relevant chemical fields.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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